1-(3-furoyl)-3-(2-phenylethyl)piperidine
Description
1-(3-Furoyl)-3-(2-phenylethyl)piperidine is a synthetic piperidine derivative characterized by a central piperidine ring substituted with a 3-furoyl group (a furan-3-carbonyl moiety) at position 1 and a 2-phenylethyl chain at position 2. This compound belongs to the diarylethylamine class, which includes structurally related dissociative anesthetics and analgesics such as diphenidine analogs and fentanyl derivatives.
Properties
IUPAC Name |
furan-3-yl-[3-(2-phenylethyl)piperidin-1-yl]methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2/c20-18(17-10-12-21-14-17)19-11-4-7-16(13-19)9-8-15-5-2-1-3-6-15/h1-3,5-6,10,12,14,16H,4,7-9,11,13H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNGAJFXMCYXPFR-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=COC=C2)CCC3=CC=CC=C3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Diphenidine Derivatives
- 1-(2-Methoxyphenyl)-2-phenylethylpiperidine (2-MeO-diphenidine) : Substituted with a methoxy group on the aryl ring, this compound exhibits NMDA receptor antagonism, leading to dissociative effects. The methoxy group enhances lipophilicity but may reduce metabolic stability compared to the 3-furoyl group in the target compound .
- 3-MeO-diphenidine : Similar to 2-MeO-diphenidine but with a methoxy group at position 3 of the phenyl ring. Its hydrochloride salt has a melting point of 169.0–170.5 °C and a molecular ion peak at m/z 296.2005 .
Fentanyl Analogs
- 4-Methoxycarbonyl Fentanyl : Features a piperidine ring substituted with a phenylethyl group and a methoxycarbonyl moiety. Modifications at position 1 of the piperidine ring (e.g., vinyl or alkyl groups) retain potent µ-opioid receptor agonism, with some derivatives (e.g., compound 1321) exceeding fentanyl’s analgesic potency .
- 3-Methylfentanyl : Incorporates a methyl group on the piperidine ring, enhancing receptor affinity and duration of action. Substitutions here highlight the critical role of steric bulk in modulating activity .
Other Piperidine-Based Compounds
- This compound has a predicted density of 1.088 g/cm³ and a melting point of 131 °C .
- Pitolisant : A piperidine-containing H3 receptor antagonist with an ether-linked chlorobenzene. The piperidine ring in pitolisant minimizes CYP interactions, a feature that may differ in 1-(3-furoyl)-3-(2-phenylethyl)piperidine due to the furoyl group’s electrophilic carbonyl .
Pharmacological Activity
*Predicted based on structural similarity to diphenidine and fentanyl analogs.
Structure-Activity Relationships (SAR)
- Piperidine Core : Essential for NMDA or opioid receptor binding. Modifications here (e.g., methyl groups) enhance potency or duration .
- 3-Furoyl Group : The furan ring’s electron-rich nature may improve binding to aromatic residues in receptor pockets, while the carbonyl group could engage in hydrogen bonding. This contrasts with methoxy or hydroxy groups in analogs, which prioritize lipophilicity or polarity .
- 2-Phenylethyl Chain : Critical for hydrophobic interactions with receptor subpockets. Lengthening or branching this chain (e.g., thienyl substitutions in fentanyl analogs) alters selectivity and metabolic clearance .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
